Cas no 569343-09-5 (1,3,2-Dioxaborolane, 2-(9,9-dimethyl-9h-fluoren-2-yl)-4,4,5,5-tetramethyl)

• Product Name: 1,3,2-Dioxaborolane, 2-(9,9-dimethyl-9h-fluoren-2-yl)-4,4,5,5-tetramethyl
• CAS No: 569343-09-5
• MF: C₂₁H₂₅BO₂
• MW: 320.2330
• MDL: MFCD08704229
• CID: 946167
• PubChem ID: 354333355
• Update Time: 2025-10-29

1,3,2-Dioxaborolane, 2-(9,9-dimethyl-9h-fluoren-2-yl)-4,4,5,5-tetramethyl Chemical and Physical Properties

Names and Identifiers

• 2-(9,9-dimethylfluoren-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 9,9-Dimethylfluorene-2-boronic acid pinacol ester
• 2-(9,9-Dimethyl-9H-fluoren-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 2-(9,9-dimethyl-9H-fluoren-2-yl)-4,4,5,5-tetramethyl-
• 2-(9,9-Dimethyl-9H-fluoren-2-yl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 2-(3-BROMO-PROPOXY)-BENZOIC ACID
• 2-(4,4,5,5-tetramethyl-1',3',2'-dioxaborolan-2'-yl)-9,9-dimethyl-fluorene
• 2-(9,9-dimethylfluoren-2-yl)-4,4,5,5-tetramethyl-[1,3,2]-dioxaborolane
• AMTB252
• FL-BE
• X3000
• 9,9-Dimethyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-9H-fluorene
• 9,9-Dimethyl-2-(4,4',5,5'-tetramethyl-1,3,2-dioxaborolano)fluorene
• 1,3,2-DIOXABOROLANE, 2-(9,9-DIMETHYL-9H-FLUOREN-2-YL)-4,4,5,5-TETRAMETHYL
• AK343525
• C21H25BO2
• DAZFRJAIIUPRQZ-UHFFFAOYSA-N
• OR303498
• D5018
• 2-(4,4,5,5-t
• 1,3,2-Dioxaborolane, 2-(9,9-dimethyl-9h-fluoren-2-yl)-4,4,5,5-tetramethyl

• MDL： MFCD08704229
• Inchi： 1S/C21H25BO2/c1-19(2)17-10-8-7-9-15(17)16-12-11-14(13-18(16)19)22-23-20(3,4)21(5,6)24-22/h7-13H,1-6H3
• InChI Key： DAZFRJAIIUPRQZ-UHFFFAOYSA-N
• SMILES： O1B(C2C([H])=C([H])C3C4=C([H])C([H])=C([H])C([H])=C4C(C([H])([H])[H])(C([H])([H])[H])C=3C=2[H])OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 320.19500
• Monoisotopic Mass: 320.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 134.0 to 138.0 deg-C
• Boiling Point: 443.057°C at 760 mmHg
• Flash Point: 221.753°C
• Refractive Index: 1.567
• PSA: 18.46000
• LogP: 4.29210

1,3,2-Dioxaborolane, 2-(9,9-dimethyl-9h-fluoren-2-yl)-4,4,5,5-tetramethyl Security Information

• Signal Word：Warning
• Hazard Statement： H413
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Store at room temperature

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1,3,2-Dioxaborolane, 2-(9,9-dimethyl-9h-fluoren-2-yl)-4,4,5,5-tetramethyl

Recent Advances in the Application of 1,3,2-Dioxaborolane, 2-(9,9-dimethyl-9h-fluoren-2-yl)-4,4,5,5-tetramethyl (CAS: 569343-09-5) in Chemical Biology and Pharmaceutical Research

The compound 1,3,2-Dioxaborolane, 2-(9,9-dimethyl-9h-fluoren-2-yl)-4,4,5,5-tetramethyl (CAS: 569343-09-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This boronic ester derivative, characterized by its fluorene-based scaffold and tetramethyl dioxaborolane moiety, has been extensively studied for its potential in drug discovery, bioimaging, and materials science. Recent studies have highlighted its role as a key intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

One of the most notable advancements in the application of this compound is its use in the development of boron-containing therapeutics. Boron-based compounds have emerged as promising candidates in drug discovery, particularly in the design of protease inhibitors and neutron capture therapy agents. The fluorene moiety in 1,3,2-Dioxaborolane, 2-(9,9-dimethyl-9h-fluoren-2-yl)-4,4,5,5-tetramethyl enhances its stability and bioavailability, making it an attractive scaffold for medicinal chemistry applications. Recent preclinical studies have demonstrated its efficacy in targeting specific enzymatic pathways, with potential implications for the treatment of cancer and inflammatory diseases.

In addition to its therapeutic potential, this compound has also been explored for its utility in bioimaging. The incorporation of boron atoms into fluorescent probes has enabled the development of advanced imaging agents for real-time monitoring of biological processes. Researchers have successfully utilized 1,3,2-Dioxaborolane, 2-(9,9-dimethyl-9h-fluoren-2-yl)-4,4,5,5-tetramethyl as a building block for the synthesis of boron-dipyrromethene (BODIPY) derivatives, which exhibit high photostability and tunable emission properties. These probes have been employed in live-cell imaging and diagnostic applications, offering new insights into cellular dynamics and disease mechanisms.

Furthermore, the compound's role in materials science has been a subject of recent investigation. Its ability to form stable complexes with transition metals has paved the way for the development of novel organic electronic materials, including organic light-emitting diodes (OLEDs) and photovoltaic devices. The fluorene-based structure contributes to enhanced charge transport properties, while the boronic ester group facilitates precise control over molecular assembly and film morphology. These advancements hold promise for the next generation of optoelectronic devices with improved performance and sustainability.

Despite these promising developments, challenges remain in the large-scale synthesis and application of 1,3,2-Dioxaborolane, 2-(9,9-dimethyl-9h-fluoren-2-yl)-4,4,5,5-tetramethyl. Issues such as regioselectivity in cross-coupling reactions and the need for optimized purification protocols are areas of active research. Recent efforts have focused on developing greener synthetic routes and improving the compound's solubility and stability under physiological conditions. Collaborative initiatives between academia and industry are expected to drive further innovation in this field.

In conclusion, 1,3,2-Dioxaborolane, 2-(9,9-dimethyl-9h-fluoren-2-yl)-4,4,5,5-tetramethyl (CAS: 569343-09-5) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span drug discovery, bioimaging, and materials science, with ongoing studies uncovering new possibilities for its use. As research continues to advance, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.